Cas no 30761-34-3 (Benzamide,N-[2-[4-(aminothioxomethyl)-2-thiazolyl]ethyl]-)

• Product Name: Benzamide,N-[2-[4-(aminothioxomethyl)-2-thiazolyl]ethyl]-
• CAS No: 30761-34-3
• MF: C₁₃H₁₃N₃OS₂
• MW: 291.3918197155
• CID: 322862
• PubChem ID: 4265181
• Update Time: 2025-04-19

Benzamide,N-[2-[4-(aminothioxomethyl)-2-thiazolyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[2-[4-(aminothioxomethyl)-2-thiazolyl]ethyl]-
• N-[2-(4-carbamothioyl-1,3-thiazol-2-yl)ethyl]benzamide
• 2-(2-Benzamidoaethyl)-thiazol-4-carbonsaeurethioamid
• 2-(2-benzoylamino-ethyl)-thiazole-4-carbothioic acid amide
• AC1N6SLQ
• NSC143139
• NSC-143139
• DTXSID50401386
• MLS002920581
• SMR001798169
• 30761-34-3

• Inchi： 1S/C13H13N3OS2/c14-12(18)10-8-19-11(16-10)6-7-15-13(17)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H2,14,18)(H,15,17)
• InChI Key： HOBCBJIZIYKJID-UHFFFAOYSA-N
• SMILES： S1C=C(C(N)=S)N=C1CCNC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 291.05019
• Monoisotopic Mass: 291.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 68.01
• LogP: 2.84100